Cas no 397328-36-8 (3-(4-chloro-2-methoxyphenyl)prop-2-en-1-ol)

3-(4-Chloro-2-methoxyphenyl)prop-2-en-1-ol is a chlorinated methoxyphenyl propenol derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure features a reactive allylic alcohol group and a chloro-methoxy-substituted aromatic ring, making it a versatile building block for further functionalization. The compound’s conjugated double bond enhances its reactivity in addition and condensation reactions, while the electron-withdrawing chloro group and electron-donating methoxy group influence its electronic properties. This balance of substituents allows for selective modifications, useful in the synthesis of fine chemicals or bioactive molecules. Its well-defined structure ensures consistency in research and industrial applications, particularly in the development of specialized intermediates.
3-(4-chloro-2-methoxyphenyl)prop-2-en-1-ol structure
397328-36-8 structure
Product Name:3-(4-chloro-2-methoxyphenyl)prop-2-en-1-ol
CAS No:397328-36-8
MF:C10H11ClO2
MW:198.646142244339
CID:6466054
PubChem ID:165634406
Update Time:2025-10-30

3-(4-chloro-2-methoxyphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(4-chloro-2-methoxyphenyl)prop-2-en-1-ol
    • EN300-1985774
    • 397328-36-8
    • Inchi: 1S/C10H11ClO2/c1-13-10-7-9(11)5-4-8(10)3-2-6-12/h2-5,7,12H,6H2,1H3/b3-2+
    • InChI Key: OYLUNVDDTBYHRN-NSCUHMNNSA-N
    • SMILES: ClC1C=CC(/C=C/CO)=C(C=1)OC

Computed Properties

  • Exact Mass: 198.0447573g/mol
  • Monoisotopic Mass: 198.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.5Ų

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Additional information on 3-(4-chloro-2-methoxyphenyl)prop-2-en-1-ol

3-(4-Chloro-2-Methoxyphenyl)Prop-2-en-1-ol: A Comprehensive Overview

3-(4-Chloro-2-Methoxyphenyl)Prop-2-en-1-ol, also known by its CAS number 397328-36-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug development, particularly in the design of bioactive molecules with specific therapeutic properties.

The structure of 3-(4-Chloro-2-Methoxyphenyl)Prop-2-en-1-ol consists of a phenolic ring substituted with chlorine and methoxy groups, along with a propenol side chain. This unique arrangement imparts the compound with interesting electronic and steric properties, making it a valuable building block in organic synthesis. Recent studies have highlighted its role as an intermediate in the synthesis of various bioactive compounds, including those with anti-inflammatory and antioxidant activities.

In terms of physical properties, 3-(4-Chloro-2-Methoxyphenyl)Prop-2-en-1-ol exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, which facilitates its use in various synthetic procedures. The compound's stability under different pH conditions has also been evaluated, showing minimal degradation within a neutral to slightly acidic range.

The synthesis of 3-(4-Chloro-2-Methoxyphenyl)Prop-2-en-1-ol typically involves multi-step reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported as an effective strategy for constructing the key intermediates required for this compound.

Beyond its synthetic applications, 3-(4-Chloro-2-Methoxyphenyl)Prop-2-en-1 ol has shown promise in biological assays. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress, suggesting potential therapeutic applications in conditions such as arthritis and neurodegenerative diseases. Additionally, its selectivity towards certain enzyme targets has been explored, further underscoring its value as a lead compound in drug discovery.

In the cosmetics industry, 3-(4-Chloro - 2-Methoxyphenyl)Prop - 2-en - 1 - ol has gained attention for its potential use as a natural preservative or fragrance component. Its ability to inhibit microbial growth without causing significant skin irritation has made it a subject of interest for eco-friendly cosmetic formulations.

The environmental impact of CAS No 397328 - 36 - 8 has also been assessed through recent ecotoxicological studies. Results indicate that while it exhibits moderate toxicity towards aquatic organisms, its degradation under aerobic conditions is relatively rapid, reducing the risk of long-term accumulation in ecosystems.

In conclusion, 3 -(4 - Chloro - 2 - Methoxyphenyl ) Prop - 2 - en - 1 - ol strong > continues to be a focal point for researchers across multiple disciplines due to its versatile chemical properties and wide-ranging applications. As new insights into its biological effects emerge, this compound is poised to play an even greater role in advancing both medicinal and industrial innovations.

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